

Application Notes and Protocols: The Use of CTPI-2 in Patient-Derived Organoids

Author: BenchChem Technical Support Team. Date: December 2025



For Researchers, Scientists, and Drug Development Professionals

Introduction

Patient-derived organoids (PDOs) have emerged as a pivotal preclinical model, offering a three-dimensional, physiologically relevant platform that recapitulates the heterogeneity of a patient's tumor.[1][2][3] This technology allows for robust drug screening and personalized medicine approaches.[3][4][5] CTPI-2 is a third-generation inhibitor of the mitochondrial citrate carrier SLC25A1.[6][7] By targeting a key node in cellular metabolism, CTPI-2 presents a promising anti-cancer strategy, particularly against cancer stem cells (CSCs) which are often resistant to conventional therapies.[6][8][9] These application notes provide a comprehensive guide for the utilization of CTPI-2 in PDO-based research, from initial drug sensitivity screening to downstream mechanistic analyses.

Mechanism of Action of CTPI-2

CTPI-2 exerts its anti-cancer effects by inhibiting the mitochondrial citrate carrier, SLC25A1, with a dissociation constant (KD) of 3.5 μ M.[6][7][10] SLC25A1 is crucial for transporting citrate from the mitochondria to the cytosol, where it serves as a primary source of acetyl-CoA for fatty acid synthesis and a regulator of glycolysis. By blocking this transporter, CTPI-2 disrupts key metabolic pathways essential for cancer cell proliferation and survival. Specifically, CTPI-2 has been shown to:








- Inhibit Mitochondrial Respiration: It decreases the oxygen consumption rate (OCR) in tumor spheres.[9][11]
- Regulate Glycolysis: CTPI-2 limits the metabolic plasticity of cancer cells.[6][7][8]
- Induce Synthetic Lethality: It can act synergistically with other chemotherapeutic agents like cisplatin.[11]


This metabolic targeting makes **CTPI-2** a compelling candidate for evaluation in PDOs, which are known to preserve the metabolic phenotypes of the original tumor.

Signaling Pathway of CTPI-2's Metabolic Inhibition









Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. Patient-derived organoids: a promising model for personalized cancer treatment PMC [pmc.ncbi.nlm.nih.gov]
- 2. mdpi.com [mdpi.com]
- 3. Frontiers | Patient-Derived Organoids in Precision Medicine: Drug Screening, Organoidon-a-Chip and Living Organoid Biobank [frontiersin.org]
- 4. Establishment of patient-derived cancer organoids for drug-screening applications |
 Springer Nature Experiments [experiments.springernature.com]
- 5. communities.springernature.com [communities.springernature.com]
- 6. selleckchem.com [selleckchem.com]
- 7. medchemexpress.com [medchemexpress.com]
- 8. cancer-research-network.com [cancer-research-network.com]
- 9. The mitochondrial citrate carrier, SLC25A1, drives stemness and therapy resistance in non-small cell lung cancer PMC [pmc.ncbi.nlm.nih.gov]
- 10. bio-techne.com [bio-techne.com]
- 11. caymanchem.com [caymanchem.com]







 To cite this document: BenchChem. [Application Notes and Protocols: The Use of CTPI-2 in Patient-Derived Organoids]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1666463#application-of-ctpi-2-in-patient-derived-organoids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com